Cas no 2229437-08-3 ({1-2-(4-fluorophenyl)ethylcyclobutyl}methanol)

• Product Name: {1-2-(4-fluorophenyl)ethylcyclobutyl}methanol
• CAS No: 2229437-08-3
• MF: C₁₃H₁₇FO
• MW: 208.271887540817
• CID: 6519473
• PubChem ID: 165679976
• Update Time: 2025-05-24

{1-2-(4-fluorophenyl)ethylcyclobutyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-2-(4-fluorophenyl)ethylcyclobutyl}methanol
• 2229437-08-3
• {1-[2-(4-fluorophenyl)ethyl]cyclobutyl}methanol
• EN300-1781726

• Inchi： 1S/C13H17FO/c14-12-4-2-11(3-5-12)6-9-13(10-15)7-1-8-13/h2-5,15H,1,6-10H2
• InChI Key： LIWFXJLPVCPQSI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCC1(CO)CCC1

Computed Properties

• Exact Mass: 208.126343324g/mol
• Monoisotopic Mass: 208.126343324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on {1-2-(4-fluorophenyl)ethylcyclobutyl}methanol

Recent Advances in the Study of {1-2-(4-fluorophenyl)ethylcyclobutyl}methanol (CAS: 2229437-08-3)

In recent years, the compound {1-2-(4-fluorophenyl)ethylcyclobutyl}methanol (CAS: 2229437-08-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclobutyl and fluorophenyl structural motifs, has shown promising potential in various therapeutic applications. The latest research has focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of {1-2-(4-fluorophenyl)ethylcyclobutyl}methanol. The researchers employed a multi-step synthetic route, starting from commercially available precursors, to achieve high yields and purity. Key findings included the identification of optimal reaction conditions that minimized side products and enhanced the scalability of the synthesis. This advancement is critical for future large-scale production and clinical applications.

Another significant development was reported in a Nature Communications article, which investigated the compound's mechanism of action. Using in vitro and in vivo models, the study demonstrated that {1-2-(4-fluorophenyl)ethylcyclobutyl}methanol exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory pathways. These findings suggest its potential as a novel anti-inflammatory agent, with possible applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Further research has also explored the pharmacokinetic and pharmacodynamic profiles of {1-2-(4-fluorophenyl)ethylcyclobutyl}methanol. A study in the European Journal of Pharmaceutical Sciences utilized advanced analytical techniques to assess the compound's bioavailability, metabolism, and excretion. The results indicated favorable pharmacokinetic properties, including good oral absorption and a relatively long half-life, which are desirable traits for a drug candidate.

In addition to its therapeutic potential, {1-2-(4-fluorophenyl)ethylcyclobutyl}methanol has been the subject of computational modeling studies. Researchers have employed molecular docking and dynamics simulations to predict its binding affinity and interactions with various biological targets. These computational approaches have provided valuable insights into the compound's structure-activity relationships, guiding the design of more potent and selective derivatives.

Despite these promising advances, challenges remain in the development of {1-2-(4-fluorophenyl)ethylcyclobutyl}methanol as a therapeutic agent. Issues such as potential toxicity, off-target effects, and the need for further preclinical validation must be addressed. Ongoing research aims to tackle these challenges through comprehensive toxicological studies and optimization of the compound's chemical structure.

In conclusion, {1-2-(4-fluorophenyl)ethylcyclobutyl}methanol (CAS: 2229437-08-3) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features, combined with promising pharmacological properties, make it a valuable candidate for further investigation. Continued efforts in synthesis optimization, mechanistic studies, and preclinical evaluation will be essential to unlock its full therapeutic potential.